Cas no 121806-85-7 (21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI))
![21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI) structure](https://www.kuujia.com/scimg/cas/121806-85-7x500.png)
121806-85-7 structure
Product name:21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI)
21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI)
- 21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl est
- 3-[18-(2-carboxyethyl)-13-[1-[1-[17-ethenyl-8,12-bis(3-methoxy-3-oxopropyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-3,7,12,17-tetramethyl-8-propan-2-yl-22,23-dihydroporphyrin-2
- protoporphyrin dimethyl ester hematoporphyrin ether
- 1-(3-(1-Hydroxyethyl)deuteroporphyrin-8-yl)-1'-(8-vinyldeuteroporphyrin dimethyl ester-3-yl)ethyl ester
- 21H,23H-Porphine-2,18-dipropanoic acid, 8-(1-(1-(2,18-bis(2-carboxyethyl)-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-21H,23H,porphin-7-yl)ethoxy)ethyl)-13-ethenyl-3,7,12,17-tetramethyl-, alpha2,alpha18-dimethyl ester
- Phdehe
- 3-[18-(2-carboxyethyl)-13-[1-[1-[17-ethenyl-8,12-bis(3-methoxy-3-oxopropyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-3,7,12,17-tetramethyl-8-propan-2-yl-22,23-dihydroporphyrin-2-yl]propanoic acid
- 121806-85-7
-
- Inchi: InChI=1S/C71H78N8O9/c1-16-44-34(4)52-28-63-70(40(10)55(78-63)26-50-37(7)47(19-23-67(84)86-14)60(74-50)32-61-48(20-24-68(85)87-15)38(8)51(75-61)27-57(44)72-52)42(12)88-43(13)71-41(11)56-30-62-69(33(2)3)39(9)54(77-62)25-49-35(5)45(17-21-65(80)81)58(73-49)31-59-46(18-22-66(82)83)36(6)53(76-59)29-64(71)79-56/h16,25-33,42-43,72,77-79H,1,17-24H2,2-15H3,(H,80,81)(H,82,83)/b49-25-,50-26-,51-27-,52-28+,53-29-,54-25-,55-26-,56-30+,57-27-,58-31-,59-31-,60-32-,61-32-,62-30+,63-28+,64-29-
- InChI Key: AKCPAFUNQZKKNO-VGANREBPSA-N
- SMILES: COC(CCC1=C(C)C2=NC1=CC1=NC(=CC3NC(C=C4NC(=C2)C(C=C)=C4C)=C(C(OC(C2=C(C)C4=CC5NC(C=C6N=C(C=C7N=C(C=C2N4)C(C)=C7CCC(=O)O)C(CCC(=O)O)=C6C)=C(C)C=5C(C)C)C)C)C=3C)C(C)=C1CCC(OC)=O)=O
Computed Properties
- Exact Mass: 1258.61076
- Monoisotopic Mass: 1186.58917610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 88
- Rotatable Bond Count: 20
- Complexity: 2380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 251Ų
- XLogP3: 8.7
Experimental Properties
- PSA: 280.01
21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI) Related Literature
-
Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
-
Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
-
Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
-
5. Book reviews
121806-85-7 (21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI)) Related Products
- 1396966-66-7(sodium 2-(4-fluorophenyl)formamido-3-(1H-indol-3-yl)propanoate)
- 1022582-57-5(4-tert-butyl-N-(pyrimidin-2-ylcarbamothioyl)benzamide)
- 1330959-40-4(ethyl 2-(furan-2-amido)-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride)
- 2228255-15-8(2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-methoxyphenol)
- 2384454-45-7(benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate)
- 40792-02-7(2-(chloromethyl)-2-methylcyclopentan-1-one)
- 1355969-68-4(2H-1,4-Benzoxazine, 6,7-difluoro-3,4-dihydro-2,2-dimethyl-)
- 2228941-92-0(3-(6-bromopyridin-2-yl)-3,3-difluoropropan-1-ol)
- 1261678-87-8(3'-(Difluoromethoxy)-4'-methoxypropiophenone)
- 2138573-37-0(1-(Cyclopentylmethyl)-4-methylcyclohex-2-en-1-ol)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
